(4S,5R)-4-Amino-5-(4-chloro-3-fluorophenyl)-1-propan-2-ylpyrrolidin-2-one;hydrochloride

• IUPAC Name: (4S,5R)-4-amino-5-(4-chloro-3-fluorophenyl)-1-propan-2-ylpyrrolidin-2-one;hydrochloride
• InChI: InChI=1S/C13H16ClFN2O.ClH/c1-7(2)17-12(18)6-11(16)13(17)8-3-4-9(14)10(15)5-8;/h3-5,7,11,13H,6,16H2,1-2H3;1H/t11-,13+;/m0./s1
• InChI Key: DXAUMFIBFUIUSF-STEACBGWSA-N
• Canonical SMILES: CC(C)N1C(C(CC1=O)N)C2=CC(=C(C=C2)Cl)F.Cl
• Isomeric SMILES: CC(C)N1[C@@H]([C@H](CC1=O)N)C2=CC(=C(C=C2)Cl)F.Cl
• Molecular Formula: C13H17Cl2FN2O
• Molecular Weight: 307.19 g/mol

Description

“(4S,5R)-4-Amino-5-(4-chloro-3-fluorophenyl)-1-propan-2-ylpyrrolidin-2-one;hydrochloride” is a small molecule inhibitor of galectin-3. Galectin-3 is a protein that has been identified as a biomarker for heart failure. Modulation of Galectin-3 has potential uses in the treatment of heart failure and cancer, as it plays a critical role in cell growth, differentiation, angiogenic, apoptotic, and metastatic pathways.

Scientific Research Applications

Aurora Kinase Inhibition

• Study: Aurora kinase inhibitor (ロバート ヘンリー，ジェームズ, 2006).
• Findings: This study discusses compounds that inhibit Aurora A, which may be useful in treating cancer. The compound shares structural similarities with these inhibitors, suggesting potential applications in cancer treatment.

Synthesis of New Antibacterial Agents

• Study: Synthesis of Some New Fluorine Containing Thiadiazolotriazinones as Potential Antibacterial Agents (Holla, Bhat, & Shetty, 2003).
• Findings: The study explores the synthesis of new biologically active molecules for antibacterial applications. The compound's fluorophenyl group is a known pharmacophore in such syntheses, indicating its relevance in developing antibacterial agents.

Synthesis and Quantum Chemical Studies

• Study: Synthesis, spectral analysis and quantum chemical studies (Satheeshkumar et al., 2017).
• Findings: This research involves the synthesis and chemical analysis of compounds with structural elements similar to the compound . It provides insights into chemical reactivity and molecular geometry, which are crucial for understanding the potential applications of such compounds.

Synthesis and Characterization for Non-linear Optics

• Study: Towards the new heterocycle based molecule (Murthy et al., 2017).
• Findings: The study delves into the synthesis and characterization of molecules with potential applications in non-linear optics. The compound's structure suggests its potential role in similar applications.

Mechanism of Action

The mechanism of action of this compound is likely related to its inhibition of galectin-3. Galectin-3 is involved in various cellular processes, including cell growth and differentiation, and the modulation of this protein can have therapeutic effects in the treatment of heart failure and cancer.